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Compound of Interest

Compound Name: Biotin-PEG7-thiourea

Cat. No.: B8106378

For Researchers, Scientists, and Drug Development Professionals

Introduction to Biotin-PEG7-thiourea

Biotin-PEG7-thiourea is a specialized chemical reagent designed for the biotinylation of
molecules of interest, primarily proteins, peptides, and other biomolecules.[1][2] It features
three key components: a biotin moiety for high-affinity binding to streptavidin and avidin, a
polyethylene glycol (PEG) spacer arm, and a thiourea reactive group for covalent attachment to
target molecules.[1][2][3] This combination of features makes it a valuable tool in various
biotechnological and pharmaceutical research applications, including immunoassays, affinity
chromatography, and the development of targeted therapeutics like Proteolysis Targeting
Chimeras (PROTACS).

The biotin group serves as a powerful affinity tag, allowing for the detection, purification, and
immobilization of the labeled molecule with exceptional specificity. The PEG7 spacer, a
hydrophilic chain of seven repeating ethylene glycol units, enhances the solubility of the
conjugate and reduces steric hindrance, which can be crucial for maintaining the biological
activity of the labeled molecule and facilitating its interaction with streptavidin. The thiourea
group provides a means to form a stable covalent bond with primary amines on the target
molecule.

Physicochemical Properties and Handling
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A clear understanding of the physical and chemical properties of Biotin-PEG7-thiourea is
essential for its effective use.

Property Value Reference
Chemical Formula C27H51N509S2

Molecular Weight 653.9 g/mol

Purity Typically =98%

Appearance White to off-white solid

Soluble in DMSO, DMF, and
Solubility other organic solvents. Limited

solubility in aqueous buffers.

Store at -20°C for long-term
Storage N
stability.

Note: It is recommended to prepare fresh solutions of Biotin-PEG7-thiourea in an appropriate
anhydrous solvent immediately before use to minimize hydrolysis.

Core Applications and Principles

The primary application of Biotin-PEG7-thiourea lies in bioconjugation, the process of
covalently linking two molecules. In this case, it is the attachment of a biotin tag to a target
biomolecule.

Biotinylation of Proteins and Peptides

Biotin-PEG7-thiourea reacts with primary amine groups (-NH2) present on the side chains of
lysine residues and the N-terminus of proteins and peptides. This reaction forms a stable
thiourea linkage.

Reaction Workflow:
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Caption: General workflow for protein biotinylation using Biotin-PEG7-thiourea.

Application in PROTAC Synthesis

PROTACSs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target
protein, leading to its degradation. Biotin-PEG7-thiourea can be used as a linker in the
synthesis of PROTACSs, where the biotin serves as a versatile handle for purification or
detection of the final compound.

PROTAC Synthesis Workflow:
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PROTAC Assembly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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